Cas no 313528-71-1 (N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 313528-71-1
• MF: C₁₉H₁₉N₃O₄S₂
• MW: 417.501861810684
• CID: 6282954
• PubChem ID: 1547847
• Update Time: 2025-06-11

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• SR-01000394555
• N-(4-methoxybenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• F0012-0206
• Oprea1_625847
• N-(4-methoxy-1,3-benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• AKOS001021015
• 313528-71-1
• Z56794757
• SR-01000394555-1
• EU-0067494

• Inchi： 1S/C19H19N3O4S2/c1-26-15-5-4-6-16-17(15)20-19(27-16)21-18(23)13-7-9-14(10-8-13)28(24,25)22-11-2-3-12-22/h4-10H,2-3,11-12H2,1H3,(H,20,21,23)
• InChI Key： AXFDNXGLYPEPGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(=CC=CC=3S2)OC)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 417.08169844g/mol
• Monoisotopic Mass: 417.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

Recent Advances in the Study of N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 313528-71-1)

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 313528-71-1) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug development and biomedical research.

The compound belongs to the benzothiazole class of molecules, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a pyrrolidine sulfonyl group in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation. Recent studies have identified potential interactions with key enzymes and receptors involved in disease pathways, shedding light on its therapeutic potential.

One of the most significant advancements in the study of N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. Preliminary in vitro and in vivo studies have demonstrated that this compound can selectively inhibit specific PPIs, leading to the suppression of tumor growth and the amelioration of neurodegenerative symptoms in animal models.

In addition to its potential as a PPI modulator, recent research has explored the compound's pharmacokinetic and pharmacodynamic properties. Optimizing its bioavailability and metabolic stability has been a key focus, with several derivatives being synthesized and tested. Structure-activity relationship (SAR) studies have revealed that modifications to the methoxy and sulfonyl groups can significantly influence its potency and selectivity, providing valuable insights for future drug design efforts.

Another area of interest is the compound's application in targeted drug delivery systems. Researchers have investigated its conjugation with nanoparticles and other carriers to enhance its tissue specificity and reduce off-target effects. Early results suggest that such formulations can improve therapeutic outcomes while minimizing adverse effects, paving the way for more effective treatment strategies.

Despite these promising findings, challenges remain in the development of N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide as a therapeutic agent. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, N-(4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Continued exploration of its mechanisms and applications will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry, offering new hope for the treatment of complex diseases.